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Compound of Interest

Compound Name:
Cyclopropylhydrazine

hydrochloride

Cat. No.: B1591820 Get Quote

An In-depth Technical Guide to Cyclopropylhydrazine Hydrochloride: Molecular Structure,

Properties, and Synthesis

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and a detailed experimental protocol for the synthesis of

cyclopropylhydrazine hydrochloride. The information is presented to support research,

development, and quality control activities involving this compound.

Molecular Structure and Identification
Cyclopropylhydrazine hydrochloride is an organic compound featuring a cyclopropyl ring

bonded to a hydrazine functional group. It is supplied as a hydrochloride salt to improve its

stability and handling properties.

The chemical structure consists of a three-membered cyclopropyl ring attached to a nitrogen

atom of a hydrazine moiety (-NH-NH2). The hydrochloride salt is formed by the protonation of

one of the nitrogen atoms.
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Identifier Value

IUPAC Name cyclopropylhydrazine;hydrochloride[1]

CAS Number 213764-25-1[2][3]

Molecular Formula C3H9ClN2[1][2][4]

Synonyms

cyclopropyl hydrazine hydrochloride, 1-

cyclopropylhydrazine hydrochloride,

Cyclopropylhydrazine monohydrochloride[2][4]

Physicochemical Properties
A summary of the key physicochemical properties of cyclopropylhydrazine hydrochloride is

provided in the table below. These properties are essential for its handling, storage, and

application in experimental settings.

Property Value Source

Molecular Weight 108.57 g/mol [1][2]

Appearance White to Off-White Solid [4]

Melting Point 131.6 - 132.6 °C [4][5]

Solubility
Slightly soluble in DMSO,

Methanol, and Water
[4]

Experimental Protocols
Synthesis of Cyclopropylhydrazine Hydrochloride
A common method for the preparation of cyclopropylhydrazine hydrochloride involves the

deprotection of a Boc-protected precursor, N-Boc-cyclopropylhydrazine.[4][5]

Materials:

N-Boc-cyclopropylhydrazine
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Concentrated Hydrochloric Acid

Ethanol

Activated Carbon

Ice-water bath

Three-necked flask

Magnetic stirrer

Rotary evaporator

Filtration apparatus

Procedure:

In a 100 mL three-necked flask, add N-Boc-cyclopropylhydrazine (5g, 29 mmol).[4][5]

Place the flask in an ice-water bath to cool.

Slowly add concentrated hydrochloric acid (10 mL) dropwise to the flask while stirring.[4][5]

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature overnight (approximately 17-20 hours).[4][5]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, add a small amount of activated carbon to the solution to

decolorize it.[4][5]

Filter the mixture to remove the activated carbon.

Concentrate the aqueous phase using a rotary evaporator to obtain the crude product.[4][5]

Recrystallize the crude product from ethanol to yield pure, white crystals of

cyclopropylhydrazine hydrochloride.[4][5]
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Expected Yield: Approximately 76%[4]

Quality Control and Analysis
The identity and purity of the synthesized cyclopropylhydrazine hydrochloride can be

confirmed using various analytical techniques. Nuclear Magnetic Resonance (NMR)

spectroscopy is a key method for structural elucidation.

¹H NMR Spectroscopy: The proton NMR spectrum can be used to confirm the presence of the

cyclopropyl and hydrazine protons. A reference patent provides the following ¹H NMR data for

the N-Boc protected intermediate, which is a precursor to the final product: ¹H NMR (400MHz,

CDCl₃): δ = 0.52-0.55 (m, 2H, CH₂CH₂), 0.75-0.80 (m, 2H, CH₂CH₂), 1.23 (s, 9H, 3CH₃), 2.62-

2.67 (m, 1H, CH), 5.76 (bs, 1H, NH), 6.64 (s, 1H, NH).[5] Analysis of the final product would

show the disappearance of the Boc-protons and shifts in the signals of the cyclopropyl and

hydrazine protons.

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of cyclopropylhydrazine
hydrochloride from its Boc-protected precursor.

Synthesis Workflow of Cyclopropylhydrazine Hydrochloride
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Caption: Synthesis workflow for cyclopropylhydrazine hydrochloride.

Applications in Research and Development
Cyclopropylhydrazine hydrochloride serves as a valuable building block in organic

synthesis. It is particularly utilized as an intermediate in the creation of more complex

molecules, including those with potential applications in the pharmaceutical and agrochemical
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industries.[4] For instance, it is a key precursor in the synthesis of certain pyrazole compounds,

which are known for their biological activities.[4]

Safety and Handling
As with all hydrazine derivatives, cyclopropylhydrazine hydrochloride should be handled

with care in a well-ventilated laboratory fume hood. Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn. It is classified as an

irritant.[4] For detailed safety information, consult the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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